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Abstract
D-Altritol, a six-carbon sugar alcohol, is a compound of interest in various biochemical and

pharmaceutical applications. Its physical and chemical properties, particularly its solubility in

different solvent systems, are crucial for its application in drug formulation, synthesis, and

various biological studies. This technical guide provides a comprehensive overview of the

known physicochemical properties of D-Altritol and explores the solubility of structurally similar

sugar alcohols to provide a predictive framework. Due to the limited availability of specific

quantitative solubility data for D-Altritol in peer-reviewed literature, this document also

furnishes a general, robust experimental protocol for determining the solubility of polyols, which

is directly applicable to D-Altritol.

Introduction to D-Altritol
D-Altritol, also known as D-Talitol, is a hexitol—a type of sugar alcohol. It is an isomer of more

common hexitols like sorbitol and mannitol.[1][2] As a polyol, its numerous hydroxyl groups

allow for extensive hydrogen bonding, which significantly influences its physical properties,

including its melting point and solubility in polar solvents.

Physicochemical Properties of D-Altritol
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While extensive quantitative solubility data is not readily available, the fundamental

physicochemical properties of D-Altritol have been characterized. These properties are

essential for understanding its behavior in various solvent systems.

Property Value Source

Molecular Formula C₆H₁₄O₆ [1]

Molecular Weight 182.17 g/mol [1]

Appearance
White to off-white powder or

crystal
[3]

Melting Point 66-67 °C [3]

Boiling Point 494.9 °C at 760 mmHg [3]

Density 1.596 g/cm³ [3]

XLogP3 -3.1 [3]

Hydrogen Bond Donor Count 6 [3]

Hydrogen Bond Acceptor

Count
6 [3]

Solubility of D-Altritol and Related Sugar Alcohols
Direct quantitative solubility data for D-Altritol in various solvents is scarce in the available

literature. However, the solubility of its isomers, D-Sorbitol and D-Mannitol, has been studied

and can provide valuable insights into the expected solubility behavior of D-Altritol. Generally,

polyols like D-Altritol are soluble in polar solvents, such as water, due to their ability to form

hydrogen bonds, and less soluble in nonpolar organic solvents.[4] The solubility of sugar

alcohols tends to decrease as the carbon chain length of alcohol solvents increases.[4]

Solubility of D-Sorbitol and D-Mannitol in Various
Solvents
The following table summarizes the solubility of D-Sorbitol and D-Mannitol, which can be used

as a proxy to estimate the solubility of D-Altritol.
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Solvent Temperature (°C)
D-Sorbitol
Solubility ( g/100g
solvent)

D-Mannitol
Solubility ( g/100g
solvent)

Water 20 220 18

Water 30 275 28

Water 50 380 40

Methanol 25 2.6 0.4

Ethanol 25 0.8 0.1

Acetone 25 Sparingly Soluble Insoluble

Note: The data presented is compiled from various sources and should be used as a reference.

Actual solubility can vary with experimental conditions.

Experimental Protocol for Determining the Solubility
of D-Altritol
A reliable and reproducible method for determining the solubility of D-Altritol is crucial for its

application. The following is a general protocol based on the widely used shake-flask method,

which is suitable for determining the equilibrium solubility of polyols.

Materials and Equipment
D-Altritol (high purity)

Selected solvents (analytical grade)

Analytical balance

Thermostatically controlled shaker or water bath

Centrifuge
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High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Refractive Index Detector)

Volumetric flasks and pipettes

Syringe filters (0.45 µm)

Procedure
Preparation of Supersaturated Solutions: Add an excess amount of D-Altritol to a known

volume of the selected solvent in a sealed vial.

Equilibration: Place the vials in a thermostatically controlled shaker set to the desired

temperature. Agitate the samples for a predetermined time (e.g., 24-72 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the

experimental temperature for a sufficient time to allow the undissolved solid to settle.

Centrifuge the vials to further separate the solid and liquid phases.

Sample Collection and Dilution: Carefully withdraw an aliquot of the supernatant using a pre-

heated/cooled syringe to maintain the experimental temperature. Immediately filter the

aliquot through a syringe filter into a pre-weighed volumetric flask. Dilute the sample with an

appropriate mobile phase.

Quantification: Analyze the diluted samples using a validated HPLC method to determine the

concentration of D-Altritol.

Calculation: Calculate the solubility in the desired units (e.g., g/100g solvent, mol/L) based

on the concentration determined by HPLC and the dilution factor.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Result
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Add to known volume of solvent
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Caption: Workflow for determining the solubility of D-Altritol.
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Conclusion
While specific quantitative solubility data for D-Altritol remains a gap in the scientific literature,

this guide provides a foundational understanding of its physicochemical properties and

expected solubility behavior based on its structural isomers. The provided experimental

protocol offers a standardized method for researchers to determine the solubility of D-Altritol in
various solvents, enabling its effective use in future research and development. The generation

of precise solubility data will be invaluable for the formulation and application of this promising

sugar alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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